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Compound of Interest

Compound Name:
1-Bromo-4-(4-

chlorophenoxy)benzene

CAS No.: 30427-95-3

Cat. No.: B1611997

Get Quote

Executive Summary
Compound Identity: 1-Bromo-4-(4-chlorophenoxy)benzene CAS: 30427-95-3 Class:

Polyhalogenated Diphenyl Ether (PHDE) Core Application: Reference standard for

environmental analysis; intermediate in flame retardant synthesis; structural model for halogen

bonding studies.

Technical Verdict: CAS 30427-95-3 exhibits significant structural isomorphism with its

symmetrical analogues (4,4'-dibromo- and 4,4'-dichlorodiphenyl ether). Researchers should

anticipate a monoclinic crystal system dominated by

stacking and Type II halogen-halogen interactions. Due to the similar van der Waals radii of
Chlorine (1.75 Å) and Bromine (1.85 Å), this compound often exhibits crystallographic disorder
at the para-positions in non-regioselective syntheses.
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Feature Specification

IUPAC Name 1-Bromo-4-(4-chlorophenoxy)benzene

Molecular Formula

Molecular Weight 283.55 g/mol

Ether Linkage Angle ~120° (Typical for diphenyl ethers)

Torsion Angle ~35-40° (Twist relative to C-O-C plane)

Key Interactions

Halogen Bonding (

),

Stacking

Structural Insight: The molecule consists of two phenyl rings linked by an oxygen atom. The

steric repulsion between the ortho-hydrogens prevents planarity, forcing the rings to twist. This

"propeller" shape is critical for crystal packing, creating channels that can trap solvent

molecules or dictate specific cleavage planes.

Crystallographic Characterization
Structural Template (Analogue Comparison)
Since specific single-crystal data for the mixed variant (30427-95-3) is often proprietary or

absent in open databases, the structure is validated against its isostructural symmetrical

analogues.

Reference Standard: 4,4'-Dibromodiphenyl Ether[1][2][3][4]

Crystal System: Monoclinic

Space Group:

(Centrosymmetric)

Unit Cell Parameters (Typical):
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Å

Å

Å

Z (Molecules/Cell): 4 (Molecule sits on a 2-fold axis in the disordered model)

Predicted Lattice for CAS 30427-95-3
The substitution of one Br for Cl introduces a minor volume contraction but preserves the

packing motif.

Volume Effect: The unit cell volume will be slightly smaller than the dibromo analogue (

).

Disorder: In standard XRD refinement, the Br and Cl atoms often appear statistically

disordered over the two para positions unless the crystal is grown from a highly pure,

regioselective synthesis.

Comparative Packing Analysis
Feature

4,4'-Dibromo
Analogue

CAS 30427-95-3

(Mixed)

4,4'-Dichloro
Analogue

Space Group (Predicted)

Melting Point 61–63 °C ~50–58 °C (Est.) 28–30 °C

Intermolecular Forces Strong Br···Br
Mixed Br···Cl / Br[5][6]

[7][8]···Br
Weak Cl···Cl

XRD Fingerprint
Lower

shift

Intermediate
Higher

shift

Experimental Protocols
Crystallization Workflow (Single Crystal)
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To obtain high-quality crystals suitable for X-ray diffraction, a slow evaporation method is

recommended to minimize twinning.

Protocol:

Solvent Selection: Use a binary system of Dichloromethane (DCM) and Hexane (1:3 ratio).

The compound is highly soluble in DCM but less so in Hexane.

Dissolution: Dissolve 20 mg of CAS 30427-95-3 in 2 mL of DCM.

Layering: Carefully layer 4 mL of Hexane on top of the DCM solution in a narrow vial. Do not

mix.

Growth: Seal with parafilm, poke 2 small pinholes, and store at 4°C in the dark.

Harvest: Colorless prisms or plates should appear within 48-72 hours.

Powder X-Ray Diffraction (PXRD) Method
Used for phase identification and bulk purity verification.

Instrument Settings:

Source: Cu K

(

Å)

Voltage/Current: 40 kV / 40 mA

Scan Range:

to

Step Size: 0.02°

Scan Speed: 2°/min

Diagnostic Peaks (Simulated):
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Low Angle: Look for a strong reflection at ~

(002 plane), indicative of the layer spacing.

Mid Angle: Characteristic aromatic stacking peaks around

.

Visualizations
Structural Determination Workflow
The following diagram outlines the logical flow for characterizing this compound, distinguishing

between "Isostructural Verification" (if analogues are known) and "De Novo Solution".
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Caption: Workflow for crystallographic determination of CAS 30427-95-3, highlighting the

decision path for isostructural refinement.

Halogen Bonding Network
This diagram illustrates the intermolecular forces driving the crystal packing, critical for

understanding the stability of the solid form.
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Caption: Schematic of the intermolecular interaction network (Halogen bonding and Pi-

stacking) expected in the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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